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Compound of Interest

Compound Name: L-745870 hydrochloride

Cat. No.: B1649282 Get Quote

L-745,870 hydrochloride is a potent and selective D₄ dopamine receptor antagonist used in

laboratory research.[1] Adherence to proper disposal protocols is essential to ensure the safety

of laboratory personnel and to minimize environmental impact. The following guidelines are

based on available safety data sheets and are intended for researchers, scientists, and drug

development professionals.

Hazard Identification and Safety Precautions
While L-745,870 trihydrochloride does not meet the classification criteria for hazardous

substances according to EC Directives 67/548/EEC, 1999/45/EC, or 1272/2008, it is crucial to

handle it with care as the chemical, physical, and toxicological properties have not been

thoroughly investigated.[2]

Potential Hazards:

Inhalation: May cause irritation of the throat and a feeling of tightness in the chest.[2]

Ingestion: May lead to irritation of the throat.[2]

Skin Contact: Mild irritation may occur at the site of contact.[2]

Eye Contact: May cause irritation and redness.[2]

Personal Protective Equipment (PPE): To prevent exposure, the following PPE should be worn

when handling L-745,870 hydrochloride:
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Safety glasses

Chemical-resistant gloves

Laboratory coat

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Spill and Accidental Release Measures
In the event of a spill, take the following steps:

Evacuate personnel from the immediate area.[2]

Ensure adequate ventilation.[2]

Avoid breathing dust, vapors, or mist.[2]

Wear appropriate PPE as described above.[2]

Cover the spill with a suitable absorbent material.[2]

Sweep up the material and place it in an appropriate, labeled container for disposal.[2]

Do not let the product enter drains.[2]

Disposal Procedures
The primary method for the disposal of L-745,870 hydrochloride is through a licensed

professional waste disposal service.

Step-by-Step Disposal Protocol:

Collection: Carefully transfer the waste material into a suitable, sealed, and clearly labeled

container.

Professional Collection: Arrange for the collection of the waste by a specialized disposal

company that handles chemical waste.[2]
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Regulatory Compliance: Ensure that the disposal method complies with all national, state,

and local regulations for hazardous or toxic wastes.[2]

Approved Disposal Methods: The designated disposal company will typically use a regulated

landfill site or another approved method for the destruction or disposal of the chemical.[2]

It is important to note that L-745,870 trihydrochloride does not meet the criteria for classification

as hazardous for transport.[2]

Quantitative Data
No specific quantitative data regarding disposal parameters (e.g., concentration limits for

disposal) are available in the provided safety data sheets. The key data points for L-745,870

trihydrochloride are summarized below:

Property Value Reference

Molecular Formula C₁₈H₁₉N₄Cl·3HCl [2]

Molecular Weight 436.21 [1][2]

CAS Number 866021-03-6 [1][2]

Solubility in Water to 100 mM [1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of L-745,870

hydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://documents.tocris.com/pdfs/tocris_msds/1002_sds.pdf?1562723940
https://documents.tocris.com/pdfs/tocris_msds/1002_sds.pdf?1562723940
https://documents.tocris.com/pdfs/tocris_msds/1002_sds.pdf?1562723940
https://documents.tocris.com/pdfs/tocris_msds/1002_sds.pdf?1562723940
https://www.rndsystems.com/products/l-745870-trihydrochloride_1002
https://documents.tocris.com/pdfs/tocris_msds/1002_sds.pdf?1562723940
https://www.rndsystems.com/products/l-745870-trihydrochloride_1002
https://documents.tocris.com/pdfs/tocris_msds/1002_sds.pdf?1562723940
https://www.rndsystems.com/products/l-745870-trihydrochloride_1002
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation for Disposal

Disposal Action

Final Disposition

Identify L-745,870 HCl Waste

Wear Appropriate PPE

Segregate Waste into a Labeled, Sealed Container

Contact Specialized Chemical Waste Disposal Company

Arrange for Collection

Ensure Compliance with National and Local Regulations

Transport to a Regulated Landfill or Approved Facility

Proper Disposal / Destruction

Click to download full resolution via product page

Disposal workflow for L-745,870 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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